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Compound of Interest

Compound Name: N-Acetylethylene Urea-d4

Cat. No.: B563356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data
interpretation involved in the structural elucidation of N-Acetylethylene Urea-d4 (1-acetyl-
4,4,5,5-tetradeuterioimidazolidin-2-one). This deuterated analog of N-Acetylethylene Urea is a
valuable internal standard in quantitative analyses using nuclear magnetic resonance (NMR),
gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass
spectrometry (LC-MS).

Molecular Structure and Properties

N-Acetylethylene Urea-d4 possesses a five-membered imidazolidinone ring, with an acetyl
group attached to one of the nitrogen atoms. The key feature of this isotopologue is the
substitution of four hydrogen atoms with deuterium on the ethylene bridge of the ring.

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b563356?utm_src=pdf-interest
https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://www.benchchem.com/product/b563356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1. Chemical structure of N-Acetylethylene Urea-d4.

Table 1: Physicochemical Properties of N-Acetylethylene Urea-d4

Property Value Source

l-acetyl-4,4,5,5-
IUPAC Name o o [1]
tetradeuterioimidazolidin-2-one

CAS Number 1189701-94-7 [1]
Molecular Formula CsH4D4N20:2
Molecular Weight 132.15 g/mol [1]

Canonical SMILES CC(=O)N1C([2HD([2H)C([2H]) [1]
([2H)N(C1=0)

JIWACYUTERPMBM-
InChl Key [1]
RRVWJQJTSA-N

Logical Workflow for Structure Elucidation

The structural confirmation of N-Acetylethylene Urea-d4 follows a systematic analytical
workflow, integrating data from various spectroscopic techniques. This process ensures the
accurate determination of the molecular structure, including the verification of isotopic labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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